Cas no 6280-02-0 (3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane)

3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane structure
6280-02-0 structure
Product Name:3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
CAS No:6280-02-0
MF:C40H66S
MW:579.01705121994
CID:957961
PubChem ID:223406
Update Time:2025-04-19

3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Chemical and Physical Properties

Names and Identifiers

    • 3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
    • 3-[2-(2-phenylethyl)dodecylsulfanylmethyl]tridecylbenzene
    • 1,1'-[sulfanediylbis(methanediyltridecane-3,1-diyl)]dibenzene
    • AC1L5CJ9
    • AC1Q7E5R
    • AG-K-63087
    • AR-1B4238
    • CTK5B6095
    • KST-1B7509
    • NSC11035
    • NSC-11035
    • DTXSID20279019
    • 6280-02-0
    • Inchi: 1S/C40H66S/c1-3-5-7-9-11-13-15-19-29-39(33-31-37-25-21-17-22-26-37)35-41-36-40(34-32-38-27-23-18-24-28-38)30-20-16-14-12-10-8-6-4-2/h17-18,21-28,39-40H,3-16,19-20,29-36H2,1-2H3
    • InChI Key: MDZMQLOGTWBGEZ-UHFFFAOYSA-N
    • SMILES: S(CC(CCC1C=CC=CC=1)CCCCCCCCCC)CC(CCC1C=CC=CC=1)CCCCCCCCCC

Computed Properties

  • Exact Mass: 578.48888
  • Monoisotopic Mass: 578.489
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 28
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.923
  • Boiling Point: 658.6°C at 760 mmHg
  • Flash Point: 333.2°C
  • Refractive Index: 1.513
  • PSA: 0
  • LogP: 13.27920

3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Related Literature

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